Cas no 945663-27-4 ((4-((8-Bromooctyl)oxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone)

• Product Name: (4-((8-Bromooctyl)oxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone
• CAS No: 945663-27-4
• MF: C₂₁H₂₄BrClO₃
• MW: 439.770464897156
• CID: 4721012
• Update Time: 2025-10-28

(4-((8-Bromooctyl)oxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• XLLNYJVTXFYWSK-UHFFFAOYSA-N
• (4-(8-bromooctyloxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone
• (4-((8-Bromooctyl)oxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone

• Inchi： 1S/C21H24BrClO3/c22-13-5-3-1-2-4-6-14-26-18-11-12-19(20(24)15-18)21(25)16-7-9-17(23)10-8-16/h7-12,15,24H,1-6,13-14H2
• InChI Key： XLLNYJVTXFYWSK-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCOC1C=CC(C(C2C=CC(=CC=2)Cl)=O)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 399
• Topological Polar Surface Area: 46.5

Additional information on (4-((8-Bromooctyl)oxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone

The Synthesis and Applications of (4-((8-Bromooctyl)oxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone

Introduction

The compound (4-((8-Bromooctyl)oxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone with CAS No. 945663-27-4 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a hydroxyl group, a bromoalkoxy substituent, and a chlorophenyl group. These functional groups contribute to its versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

Structural Analysis

The molecular structure of this compound is characterized by a methanone core, which serves as the central linking unit between two aromatic rings. The first aromatic ring is substituted with a hydroxyl group at the 2-position and an 8-bromo-octyloxy group at the 4-position. The second aromatic ring is a chlorophenyl group, which introduces electronic effects that influence the overall reactivity of the molecule. The presence of both bromine and chlorine atoms in the structure adds complexity to its electronic properties, making it an intriguing subject for further study.

Synthesis Methods

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The key steps typically include the preparation of the hydroxynaphthol derivative, followed by nucleophilic substitution to introduce the bromoalkoxy group, and finally, coupling reactions to form the methanone linkage. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield.

Chemical Properties and Reactivity

This compound exhibits interesting chemical reactivity due to the interplay of its functional groups. The hydroxyl group can participate in hydrogen bonding, while the bromoalkoxy group introduces steric hindrance and electron-donating effects. The chlorophenyl group, on the other hand, imparts electron-withdrawing characteristics, which can influence nucleophilic or electrophilic attack on the methanone carbonyl group. These properties make it a promising candidate for applications in drug design, agrochemicals, and advanced materials.

Applications in Materials Science

In materials science, this compound has been explored as a potential building block for constructing advanced polymers and hybrid materials. Its unique combination of functional groups allows for tailored interactions at the molecular level, enabling the creation of materials with specific mechanical, thermal, or optical properties. Recent studies have demonstrated its utility in forming self-healing polymers and stimuli-responsive systems, opening new avenues for its application in emerging technologies.

Biological Activity and Pharmaceutical Potential

The biological activity of this compound has been a focal point of recent research efforts. Preliminary assays have shown that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways makes it an interesting candidate for exploring therapeutic interventions in neurodegenerative diseases.

Environmental Considerations and Safety Profile

As with any chemical compound, understanding its environmental impact and safety profile is crucial. Studies have indicated that this compound has a moderate biodegradation rate under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, further research is needed to assess its long-term persistence in different environmental matrices and its potential toxicity to aquatic organisms.

Conclusion

In summary, (4-((8-Bromooctyl)oxy)-2-hydroxyphenyl)(4-chlorophenyl)methanone (CAS No. 945663-27-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.